Cas no 1556049-83-2 ((5,6,7-trimethyl-1,8-naphthyridin-2-yl)methanamine)

• Product name: (5,6,7-trimethyl-1,8-naphthyridin-2-yl)methanamine
• CAS No: 1556049-83-2
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5161351

(5,6,7-trimethyl-1,8-naphthyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5,6,7-trimethyl-1,8-naphthyridin-2-yl)methanamine

• Inchi： 1S/C12H15N3/c1-7-8(2)11-5-4-10(6-13)15-12(11)14-9(7)3/h4-5H,6,13H2,1-3H3
• InChI Key： FHSHGTWMXDYGCK-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C(C)=C(C)N=2)C=CC=1CN

Additional information on (5,6,7-trimethyl-1,8-naphthyridin-2-yl)methanamine

Comprehensive Overview of (5,6,7-Trimethyl-1,8-naphthyridin-2-yl)methanamine (CAS No. 1556049-83-2)

The compound (5,6,7-trimethyl-1,8-naphthyridin-2-yl)methanamine, identified by its CAS number 1556049-83-2, is a specialized organic molecule with a unique structural framework. This naphthyridine derivative has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials. The presence of a methanamine group attached to the 1,8-naphthyridine core, along with three methyl substituents, makes this compound a versatile intermediate for further chemical modifications.

Recent trends in scientific literature highlight the growing interest in heterocyclic compounds like 1,8-naphthyridines, which are known for their diverse biological activities. Researchers are particularly focused on derivatives such as (5,6,7-trimethyl-1,8-naphthyridin-2-yl)methanamine due to their potential role in modulating enzyme activity or serving as building blocks for advanced materials. The compound's CAS registry number 1556049-83-2 has become a key identifier in patent applications and academic studies exploring novel therapeutic agents.

From a synthetic chemistry perspective, the preparation of 1556049-83-2 involves sophisticated organic transformations that showcase modern catalytic methods and green chemistry principles. The three methyl groups at positions 5, 6, and 7 introduce interesting steric and electronic effects that influence the compound's reactivity. These structural features have made (5,6,7-trimethyl-1,8-naphthyridin-2-yl)methanamine a subject of computational chemistry studies aiming to predict its physicochemical properties and interaction patterns.

The pharmaceutical industry has shown particular interest in this compound class as potential kinase inhibitors or GPCR modulators. While CAS 1556049-83-2 itself may not be a drug candidate, its structural motif appears in several investigational compounds targeting various disease pathways. This aligns with current research trends focusing on precision medicine and targeted therapies, where molecules with specific substitution patterns can achieve enhanced selectivity.

Analytical characterization of (5,6,7-trimethyl-1,8-naphthyridin-2-yl)methanamine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and stability profile, crucial for research applications, are often verified through HPLC analysis and thermal stability studies. These quality control measures ensure reliable results in downstream applications, whether in medicinal chemistry or materials science projects.

In the context of intellectual property, 1556049-83-2 has appeared in several patent filings related to novel chemical entities. The compound's unique structure makes it valuable for creating proprietary derivatives with potential commercial applications. This reflects the broader pharmaceutical industry's strategy of developing scaffold hopping approaches to create novel bioactive molecules while working around existing patents.

Environmental and safety considerations for handling (5,6,7-trimethyl-1,8-naphthyridin-2-yl)methanamine follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems are recommended when working with this material. The compound's ecological impact and biodegradability profile are subjects of ongoing research as part of the chemical industry's commitment to sustainable chemistry practices.

Future research directions for CAS 1556049-83-2 and related compounds may explore their potential in catalysis, organic electronics, or as fluorescent probes. The compound's conjugated system and nitrogen-rich structure suggest possible applications in optoelectronic materials or as ligands in coordination chemistry. These diverse potential applications underscore the importance of fundamental research on such specialized chemical building blocks.

For researchers seeking custom synthesis of (5,6,7-trimethyl-1,8-naphthyridin-2-yl)methanamine, several specialized contract research organizations offer this service with varying scales and purity levels. The availability of this compound from commercial suppliers remains limited, reflecting its status as a research chemical rather than a commodity substance. This scarcity adds to its value in specialized synthetic applications.

In conclusion, 1556049-83-2 represents an interesting case study in modern heterocyclic chemistry, demonstrating how subtle structural modifications can lead to compounds with diverse potential applications. Its continued study contributes to our understanding of structure-activity relationships in medicinal chemistry and structure-property relationships in materials science, making it a valuable subject for ongoing scientific investigation.